2-Pentofuranosyl-2h-indazole-3-carbonitrile

• CAS No.: 31818-85-6
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 2-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]indazole-3-carbonitrile
• InChI: InChI=1S/C13H13N3O4/c14-5-9-7-3-1-2-4-8(7)15-16(9)13-12(19)11(18)10(6-17)20-13/h1-4,10-13,17-19H,6H2
• InChI Key: IYLAPMMXZCLSFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N(N=C2C=C1)C3C(C(C(O3)CO)O)O)C#N

Description

2-Pentofuranosyl-2h-indazole-3-carbonitrile is a nitrogen-containing heterocyclic compound. It is part of the indazole family, which is known for its wide range of biological activities and applications in medicinal chemistry. The indazole motif is present in various bioactive natural products and drug molecules, making it a significant structure in pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pentofuranosyl-2h-indazole-3-carbonitrile typically involves the formation of the indazole ring followed by the introduction of the pentofuranosyl and carbonitrile groups. Common synthetic routes include:

Transition Metal-Catalyzed Reactions: These reactions often use catalysts such as copper or silver to facilitate the formation of the indazole ring.

Reductive Cyclization Reactions: This method involves the reduction of azides or nitro compounds to form the indazole ring.

Consecutive Formation of C–N and N–N Bonds: This approach does not require a catalyst or solvent and involves the reaction of 2-azidobenzaldehydes with amines.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the methods mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2-Pentofuranosyl-2h-indazole-3-carbonitrile can undergo various chemical reactions, including:

Reduction: Reduction reactions typically involve the addition of hydrogen atoms, using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives .

Scientific Research Applications

2-Pentofuranosyl-2h-indazole-3-carbonitrile has several scientific research applications, including:

Medicinal Chemistry: It is used in the development of drugs due to its potential biological activities, such as anticancer, anti-inflammatory, and antibacterial properties.

Biological Research: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Industrial Applications: It can be used as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-Pentofuranosyl-2h-indazole-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2H-Indazole: A basic structure in the indazole family with similar biological activities.

1H-Indazole: Another indazole derivative with distinct chemical properties and applications.

Indole: A related heterocyclic compound with a wide range of biological activities.

Uniqueness

2-Pentofuranosyl-2h-indazole-3-carbonitrile is unique due to the presence of the pentofuranosyl and carbonitrile groups, which may confer specific biological activities and chemical properties not found in other indazole derivatives .